Cas no 327082-87-1 (N'-(1E)-5-(4-bromophenyl)furan-2-ylmethylidenepyridine-4-carbohydrazide)

• Product Name: N'-(1E)-5-(4-bromophenyl)furan-2-ylmethylidenepyridine-4-carbohydrazide
• CAS No: 327082-87-1
• MF: C₁₇H₁₂BrN₃O₂
• MW: 370.200082778931
• CID: 5853697
• PubChem ID: 6893373
• Update Time: 2025-05-30

N'-(1E)-5-(4-bromophenyl)furan-2-ylmethylidenepyridine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-N-((5-(4-bromophenyl)furan-2-yl)methylene)isonicotinohydrazide
• N'-{(E)-[5-(4-bromophenyl)furan-2-yl]methylidene}pyridine-4-carbohydrazide
• N-[(E)-[5-(4-bromophenyl)furan-2-yl]methylideneamino]pyridine-4-carboxamide
• 4-Pyridinecarboxylic acid, 2-[[5-(4-bromophenyl)-2-furanyl]methylene]hydrazide
• 327082-87-1
• (E)-N'-((5-(4-bromophenyl)furan-2-yl)methylene)isonicotinohydrazide
• AKOS001014989
• N'-[(1E)-[5-(4-BROMOPHENYL)FURAN-2-YL]METHYLIDENE]PYRIDINE-4-CARBOHYDRAZIDE
• Z49547728
• F1305-0125
• N'-(1E)-5-(4-bromophenyl)furan-2-ylmethylidenepyridine-4-carbohydrazide

• Inchi： 1S/C17H12BrN3O2/c18-14-3-1-12(2-4-14)16-6-5-15(23-16)11-20-21-17(22)13-7-9-19-10-8-13/h1-11H,(H,21,22)
• InChI Key： RQIKMGSLJCNQFU-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(NN=CC2=CC=C(C3=CC=C(Br)C=C3)O2)=O)=C1

Computed Properties

• Exact Mass: 369.01129g/mol
• Monoisotopic Mass: 369.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on N'-(1E)-5-(4-bromophenyl)furan-2-ylmethylidenepyridine-4-carbohydrazide

Professional Introduction to N'-(1E)-5-(4-bromophenyl)furan-2-ylmethylidenepyridine-4-carbohydrazide (CAS No. 327082-87-1)

N'-(1E)-5-(4-bromophenyl)furan-2-ylmethylidenepyridine-4-carbohydrazide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 327082-87-1, represents a fascinating intersection of organic chemistry and medicinal biology, offering potential applications in the synthesis of novel therapeutic agents. The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a furan moiety, a pyridine ring, and a carbohydrazide substituent, which contribute to its unique chemical properties and reactivity.

The significance of N'-(1E)-5-(4-bromophenyl)furan-2-ylmethylidenepyridine-4-carbohydrazide lies in its potential role as a building block for more complex molecules. In recent years, there has been growing interest in the development of heterocyclic compounds due to their diverse biological activities. The presence of both the furan and pyridine rings in this compound suggests that it may exhibit properties such as antioxidant, anti-inflammatory, or even anticancer effects. These possibilities have spurred extensive research into understanding the pharmacological profile of this molecule.

One of the most compelling aspects of N'-(1E)-5-(4-bromophenyl)furan-2-ylmethylidenepyridine-4-carbohydrazide is its structural versatility. The combination of the 4-bromophenyl group with the furan-methylidenepyridine core creates a scaffold that can be modified in numerous ways to tailor its biological activity. This flexibility has made it a valuable intermediate in synthetic chemistry, particularly for researchers exploring new drug candidates. The carbohydrazide functional group further enhances its utility by providing a site for further derivatization, allowing for the creation of more complex derivatives with enhanced pharmacological properties.

In the context of current research, N'-(1E)-5-(4-bromophenyl)furan-2-ylmethylidenepyridine-4-carbohydrazide has been studied for its potential applications in addressing various diseases. For instance, recent studies have highlighted the importance of heterocyclic compounds in developing treatments for neurological disorders. The unique structural features of this compound may make it particularly effective in modulating neurotransmitter activity, which could have implications for conditions such as Alzheimer's disease or Parkinson's disease. Additionally, the presence of the bromophenyl group suggests that it may interact with specific enzymes or receptors involved in these pathways.

The synthesis of N'-(1E)-5-(4-bromophenyl)furan-2-ylmethylidenepyridine-4-carbohydrazide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The process typically begins with the preparation of key intermediates such as 5-(4-bromophenyl)furan and 2-methylidene pyridine derivatives. These intermediates are then coupled together using palladium-catalyzed cross-coupling reactions, which are essential for forming the carbon-carbon bonds that define the compound's structure. The final step involves introducing the carbohydrazide group through a hydrazination reaction, which completes the molecular framework.

The efficiency and scalability of this synthetic route are critical considerations for industrial applications. Researchers have been working to optimize these processes to ensure high yields and purity while minimizing waste and reducing costs. Advances in green chemistry principles have also played a role here, with efforts to develop more sustainable synthetic methods that align with environmental regulations and industry standards.

Evaluation of N'-(1E)-5-(4-bromophenyl)furan-2-ylmethylidenepyridine-4-carbohydrazide often involves both computational modeling and experimental testing. Computational studies can predict how this compound might behave in different biological environments by simulating its interactions with target proteins or enzymes. These virtual experiments can help researchers identify potential binding sites and optimize drug-like properties before moving on to costly wet lab experiments. Meanwhile, experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide crucial data on the compound's molecular structure and purity.

The pharmacological evaluation of this compound typically begins with cell-based assays to assess its activity against specific biological targets. For example, researchers might test whether it inhibits or activates certain enzymes or receptors known to be involved in disease pathways. If promising results are obtained in these initial studies, further investigations would involve animal models to evaluate its efficacy and safety profile more comprehensively. These preclinical studies are essential for determining whether this compound has sufficient potential to proceed to human clinical trials.

The regulatory landscape surrounding new pharmaceutical compounds like N'-(1E)-5-(4-bromophenyl)furan-2-ylmethylidenepyridine-4-carbohydrazide is stringent but well-defined. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require extensive documentation demonstrating safety and efficacy before approving a new drug for clinical use. This process includes submitting detailed reports on synthesis methods, analytical data, preclinical study results, and clinical trial outcomes. Compliance with these regulations is crucial for ensuring that new drugs are both effective and safe for patients.

In conclusion, N'-(1E)-5-(4-bromophenyl)furan-2-ylmethylidenepyridine-4-carbohydrazide represents an exciting frontier in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its synthesis requires advanced organic chemistry techniques but offers significant rewards through its versatility as an intermediate for more complex drug candidates. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.